Cas no 437764-46-0 (4-Bromo-2-fluoro-benzoic acid benzyl ester)

4-Bromo-2-fluoro-benzoic acid benzyl ester is a fluorinated and brominated aromatic ester with applications in pharmaceutical and organic synthesis. Its key structural features include a benzyl ester group, which enhances solubility and reactivity, and halogen substituents (bromo and fluoro) that facilitate further functionalization via cross-coupling or nucleophilic substitution reactions. The compound is particularly useful as an intermediate in the development of bioactive molecules, offering precise control over regioselectivity in derivatization. Its stability under standard conditions and compatibility with a range of reaction conditions make it a versatile building block for medicinal chemistry and material science research.

4-Bromo-2-fluoro-benzoic acid benzyl ester structure

437764-46-0 structure

Product Name:4-Bromo-2-fluoro-benzoic acid benzyl ester

CAS No:437764-46-0

MF:C₁₄H₁₀BrFO₂

MW:309.130406856537

MDL:MFCD28406116

CID:3987020

PubChem ID:22351348

Update Time:2025-05-27

4-Bromo-2-fluoro-benzoic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-bromo-2-fluoro-, phenylmethyl ester
- H28500
- DB-208326
- 437764-46-0
- 4-Bromo-2-fluorobenzoic acid benzyl ester
- benzyl 4-bromo-2-fluorobenzoate
- JTXNSDOLYAYGAB-UHFFFAOYSA-N
- SCHEMBL644360
- A1-09260
- 4-Bromo-2-fluoro-benzoic acid benzyl ester
- Phenylmethyl 4-bromo-2-fluorobenzoate
- MDL： MFCD28406116
- Inchi： 1S/C14H10BrFO2/c15-11-6-7-12(13(16)8-11)14(17)18-9-10-4-2-1-3-5-10/h1-8H,9H2
- InChI Key： JTXNSDOLYAYGAB-UHFFFAOYSA-N
- SMILES： C(OCC1=CC=CC=C1)(=O)C1=CC=C(Br)C=C1F

Computed Properties

Exact Mass: 307.98482Da
Monoisotopic Mass: 307.98482Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 26.3Å²

4-Bromo-2-fluoro-benzoic acid benzyl ester Pricemore >>

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